Destomycin C
Overview
Description
A 16316-C is a water soluble basic antibiotic isolated from Streptoverticillium eurocidicus.
Scientific Research Applications
Antibiotic Applications and Mechanisms
Mitomycin C in Ophthalmic Practice : This antibiotic, isolated from Streptomyces caespitosus, has been used in various ocular surgeries due to its ability to inhibit wound healing and reduce scarring (Abraham et al., 2006)(Abraham et al., 2006).
Laspartomycin C : Another lipopeptide antibiotic, laspartomycin C, has shown activity against Gram-positive bacteria, including drug-resistant pathogens. Its mechanism involves binding undecaprenyl phosphate and inhibiting formation of bacterial cell wall precursor lipid II (Kleijn et al., 2016)(Kleijn et al., 2016).
Semisynthetic Approaches to Laspartomycin Analogues : Research on semisynthetic derivatives of laspartomycin C, related to amphomycin, has revealed its activity against various Staphylococcus aureus strains (Curran et al., 2007)(Curran et al., 2007).
Antibiotic Resistance and Clinical Applications
Azithromycin and COVID-19 : Azithromycin, a macrolide antibiotic, has been considered for COVID-19 treatment, showcasing the evolving role of antibiotics in addressing emerging health challenges (Damle et al., 2020)(Damle et al., 2020).
Erythromycin C Production in E. coli : The production of erythromycin C in Escherichia coli demonstrates the potential for biosynthetic approaches in antibiotic development (Peirú et al., 2005)(Peirú et al., 2005).
Bacteriocins as Antimicrobial Peptides : Research on bacteriocins, ribosomally synthesized antimicrobial peptides, highlights their potential in food preservation and as next-generation antibiotics (Chikindas et al., 2018)(Chikindas et al., 2018).
Mitomycin C and Antibiotic Resistance : The use of mitomycin C, a chemotherapeutic agent, against bacterial 'persisters' showcases the overlap between cancer and antibiotic research in addressing drug resistance (Deng, 2015)(Deng, 2015).
Daptomycin and Related Lipopeptide Antibiotics : Daptomycin, part of the cyclic lipopeptide family of antibiotics, underscores the diversity and potential of lipopeptide antibiotics in treating Gram-positive infections (Baltz et al., 2005)(Baltz et al., 2005).
properties
CAS RN |
11005-98-4 |
|---|---|
Product Name |
Destomycin C |
Molecular Formula |
C21H39N3O13 |
Molecular Weight |
541.5 g/mol |
IUPAC Name |
6'-(1-amino-2-hydroxyethyl)-4-[2,6-dihydroxy-3,5-bis(methylamino)cyclohexyl]oxy-6-(hydroxymethyl)spiro[4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-2,2'-oxane]-3',4',5',7-tetrol |
InChI |
InChI=1S/C21H39N3O13/c1-23-7-3-8(24-2)11(28)16(10(7)27)34-20-18-17(12(29)9(5-26)33-20)36-21(37-18)19(32)14(31)13(30)15(35-21)6(22)4-25/h6-20,23-32H,3-5,22H2,1-2H3 |
InChI Key |
XQRJFJIKNNEPNI-UHFFFAOYSA-N |
SMILES |
CNC1CC(C(C(C1O)OC2C3C(C(C(O2)CO)O)OC4(O3)C(C(C(C(O4)C(CO)N)O)O)O)O)NC |
Canonical SMILES |
CNC1CC(C(C(C1O)OC2C3C(C(C(O2)CO)O)OC4(O3)C(C(C(C(O4)C(CO)N)O)O)O)O)NC |
Appearance |
Solid powder |
Other CAS RN |
55651-94-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A 16316-C; Antibiotic A 16316-C; A16316-C; A-16316-C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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